Cas no 88848-13-9 (Benzaldehyde, 4-chloro-2-hydroxy-5-nitro-)

• Product Name: Benzaldehyde, 4-chloro-2-hydroxy-5-nitro-
• CAS No: 88848-13-9
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• CID: 1937235
• PubChem ID: 7172071
• Update Time: 2025-04-21

Benzaldehyde, 4-chloro-2-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-chloro-2-hydroxy-5-nitro-
• 88848-13-9
• SCHEMBL2000779
• 4-chloro-2-hydroxy-5-nitrobenzaldehyde

• Inchi： 1S/C7H4ClNO4/c8-5-2-7(11)4(3-10)1-6(5)9(12)13/h1-3,11H
• InChI Key： WJASNMAUXFNVNB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C=O)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 200.9828853g/mol
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes